Cas no 898769-81-8 (3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone)

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone structure
898769-81-8 structure
Product name:3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
CAS No:898769-81-8
MF:C17H18O2S
MW:286.388623714447
CID:870277
PubChem ID:24725777

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
    • 3-(2-METHOXYPHENYL)-2'-THIOMETHYLPROPIOPHENONE
    • AKOS016021570
    • 3-(2-Methoxyphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
    • 898769-81-8
    • DTXSID50644170
    • MFCD03843057
    • 3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
    • MDL: MFCD03843057
    • Inchi: InChI=1S/C17H18O2S/c1-19-16-9-5-3-7-13(16)11-12-15(18)14-8-4-6-10-17(14)20-2/h3-10H,11-12H2,1-2H3
    • InChI Key: UJLWMFKXCDKXGA-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1CCC(=O)C2=CC=CC=C2SC

Computed Properties

  • Exact Mass: 286.10300
  • Monoisotopic Mass: 286.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.60000
  • LogP: 4.23260

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Security Information

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M098680-500mg
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8
500mg
$ 735.00 2022-06-04
TRC
M098680-250mg
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8
250mg
$ 440.00 2022-06-04
Fluorochem
205789-1g
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
1g
£540.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782619-1g
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 98%
1g
¥21879.00 2024-04-26
A2B Chem LLC
AH92368-1g
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
1g
$644.00 2024-04-19
Fluorochem
205789-5g
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
5g
£2025.00 2022-03-01
Fluorochem
205789-2g
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
2g
£1013.00 2022-03-01
A2B Chem LLC
AH92368-5g
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
5g
$2291.00 2024-04-19
A2B Chem LLC
AH92368-2g
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
898769-81-8 97%
2g
$1169.00 2024-04-19

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